Cas no 25314-91-4 (1-(3-indolizinyl)-Ethanone)
1-(3-indolizinyl)-Ethanone structure
Product Name:1-(3-indolizinyl)-Ethanone
CAS No:25314-91-4
MF:C10H9NO
MW:159.184562444687
CID:241672
PubChem ID:589082
Update Time:2025-04-19
1-(3-indolizinyl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-indolizinyl)-Ethanone
- Ethanone,1-(3-indolizinyl)-
- 1-(Indolizin-3-yl)ethanone
- 3-Acetylpyrrolo[1,2-a]pyridine
- Ketone,3-indolizinyl methyl (7CI,8CI)
- MSPIXWZLZCMFEE-UHFFFAOYSA-N
- 3-acetylindolizine
- Ketone, 3-indolizinyl methyl
- 1-(3-Indolizinyl)ethanone #
- SCHEMBL6800491
- 25314-91-4
- Ethanone, 1-(3-indolizinyl)-
-
- Inchi: 1S/C10H9NO/c1-8(12)10-6-5-9-4-2-3-7-11(9)10/h2-7H,1H3
- InChI Key: MSPIXWZLZCMFEE-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=C2C=CC=CN21
Computed Properties
- Exact Mass: 159.06847
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 21.5Ų
Experimental Properties
- PSA: 21.48
1-(3-indolizinyl)-Ethanone Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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